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Compound of Interest

Compound Name: Isobutyl acetate

Cat. No.: B127547 Get Quote

For researchers, scientists, and professionals in drug development, the selection of a solvent is

a critical decision that balances performance, safety, and environmental impact. This guide

provides an objective comparison of isobutyl acetate against other eco-friendly solvents—tert-

butyl acetate, parachlorobenzotrifluoride (PCBTF), and methyl acetate—supported by

experimental data and detailed methodologies.

Isobutyl acetate is a versatile solvent recognized for its favorable environmental and safety

profile.[1] It is biodegradable and not classified as a hazardous air pollutant (HAP).[2] This

guide evaluates its performance characteristics alongside other solvents that are also

considered greener alternatives to more hazardous options like toluene and xylene.

Comparative Performance Data
The following tables summarize the key physical, solvency, environmental, and safety

properties of isobutyl acetate and its alternatives.
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Property
Isobutyl
Acetate

tert-Butyl
Acetate

p-
Chlorobenzotri
fluoride
(PCBTF)

Methyl Acetate

Molecular

Formula
C₆H₁₂O₂ C₆H₁₂O₂ C₇H₄ClF₃ C₃H₆O₂

Boiling Point (°C) 118[3] 97.8 139 56.9[4]

Flash Point (°C) 18[3] 22[5] 43[6] -10[7]

Density (g/cm³) 0.867[3] 0.859[5] 1.34 0.932[4]

Viscosity (cP at

20°C)
~0.7 ~0.8 ~0.9 ~0.37

Surface Tension

(dynes/cm)
23.7 21.4 26.1 24.7

Evaporation Rate

(n-BuAc=1)
1.7 2.8[8] 0.9 12.0

Water Solubility

(g/L)
7[9] 8[5] 0.029[10] ~250[4]

Solvency Power
The Kauri-butanol (Kb) value is a measure of a solvent's ability to dissolve a standard kauri

resin, indicating its solvency power. A higher Kb value signifies stronger solvency.[11][12]

Solvent Kauri-butanol (Kb) Value

Isobutyl Acetate 98

tert-Butyl Acetate Not widely reported

p-Chlorobenzotrifluoride (PCBTF) 64[12]

Methyl Acetate Not widely reported
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Environmental Profile
The environmental impact of a solvent is assessed by its Ozone Depletion Potential (ODP) and

Global Warming Potential (GWP). An ODP of 0 indicates no harm to the ozone layer, while a

lower GWP is preferable.[13]

Solvent ODP GWP (100-year)
VOC Exempt
Status (U.S. EPA)

Isobutyl Acetate 0 Not widely reported No

tert-Butyl Acetate 0 Not widely reported Yes

p-

Chlorobenzotrifluoride

(PCBTF)

0 640 Yes

Methyl Acetate 0 Not widely reported Yes[4]

Safety and Handling
The safety profile of a solvent is crucial for laboratory and industrial use. Key indicators include

flash point and occupational exposure limits (OELs).

Solvent
Flash Point
(°C)

NFPA 704
Health Rating

NFPA 704
Flammability
Rating

NFPA 704
Instability
Rating

Isobutyl Acetate 18[3] 1 3 0

tert-Butyl Acetate 22[5] 1 3 0

p-

Chlorobenzotriflu

oride (PCBTF)

43[6] 2 2 0

Methyl Acetate -10[7] 1 3 0

Experimental Protocols
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The following are detailed methodologies for key experiments cited in this guide, based on

ASTM standards.

Determination of Kauri-Butanol Value (ASTM D1133)
This test method determines the relative solvent power of hydrocarbon solvents.[14][15][16][17]

Preparation of Kauri-Butanol Solution: A standard solution of kauri resin in n-butanol is

prepared.

Titration: 20 g of the standard kauri-butanol solution is placed in a flask. The solvent being

tested is titrated from a burette into the flask with constant swirling.

Endpoint Determination: The endpoint is reached when the solution becomes sufficiently

turbid to obscure the sharp outlines of 10-point print viewed through the flask.

Calculation: The volume of solvent used is recorded as the Kauri-butanol value.

Measurement of Evaporation Rate (ASTM D3539)
This method uses a Shell Thin-Film Evaporometer to determine the evaporation rate of volatile

liquids.[6][18][19][20][21]

Apparatus Setup: A filter paper disc is suspended from a sensitive balance within a

temperature-controlled cabinet.

Sample Application: A specified volume of the solvent is dispensed onto the filter paper.

Evaporation: A controlled stream of dry air is passed through the cabinet, causing the solvent

to evaporate.

Data Collection: The weight loss of the filter paper is recorded over time. The evaporation

rate is then calculated and often reported relative to n-butyl acetate.

Viscosity Measurement (ASTM D445)
This method determines the kinematic viscosity of transparent and opaque liquids.[22][23][24]

[25][26]
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Apparatus: A calibrated glass capillary viscometer is used.

Procedure: The time taken for a fixed volume of the liquid to flow under gravity through the

capillary of the viscometer is measured at a precisely controlled temperature.

Calculation: The kinematic viscosity is calculated by multiplying the flow time by the

calibration constant of the viscometer.

Surface Tension Measurement (ASTM D971)
This method measures the interfacial tension of liquids against water using the ring method.[2]

[7][27][28][29]

Apparatus: A tensiometer equipped with a platinum ring is used.

Procedure: The force required to detach the platinum ring from the surface of the liquid is

measured.

Calculation: The surface tension is calculated from this force.

Resin Solubility Test (ASTM D3132 - Withdrawn)
Although withdrawn, this method provides a framework for determining the solubility range of

resins in various solvents.[30][31][32][33][34]

Solvent Selection: A range of solvents with varying solubility parameters and hydrogen

bonding characteristics is selected.

Dissolution: A specified amount of resin is added to a measured volume of each solvent.

Observation: The mixtures are observed for complete dissolution, partial solubility, or

insolubility.

Mapping: The results are used to map the region of solubility for the resin.

Visualized Workflows and Relationships
The following diagrams illustrate key experimental workflows and logical relationships between

solvent properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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